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Compound of Interest

Compound Name: Lenalidomide-CO-C5-amine HCl

Cat. No.: B13841681

Get Quote

Executive Summary & Chemical Profile
Lenalidomide-CO-C5-amine HCl is a high-value, high-hazard functionalized intermediate

used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Structurally, it consists of

the immunomodulatory imide drug (IMiD) Lenalidomide—a known Cereblon (CRBN) E3 ligase

ligand—tethered to an alkyl linker with a reactive terminal amine.

Critical Hazard Designation: Due to the Lenalidomide moiety, this compound is classified as a

Teratogen and Reproductive Toxin. It poses severe risks to fetal development and must be

handled with "Zero Exposure" protocols. Unlike standard organic reagents, disposal requires

segregation into Cytotoxic/High-Potency waste streams to ensure incineration, preventing

environmental release.
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Property Data

Compound Name Lenalidomide-CO-C5-amine HCl

Chemical Class
PROTAC Linker-Ligand Conjugate /

Thalidomide Analog

Hazard Classification
Teratogen, Reprotoxin (Category 1B), Skin/Eye

Irritant

Disposal Method
High-Temperature Incineration (Do not sewer;

Do not landfill)

RCRA Status
Generator Knowledge (Treat as P-List

equivalent due to toxicity)

Pre-Disposal: Engineering Controls & PPE
Before generating waste, the following barrier systems must be active. Trust in the safety

protocol begins with the user's preparation.

Primary Engineering Control: All handling, weighing, and waste transfer must occur inside a

Class II Type B2 Biosafety Cabinet (BSC) or a dedicated Chemical Fume Hood with HEPA

filtration.

Personal Protective Equipment (PPE):

Gloves: Double-gloving is mandatory. Inner glove: Nitrile (4 mil); Outer glove: Extended

cuff Nitrile or Neoprene (5-8 mil).

Body: Disposable Tyvek® lab coat or gown with cuffed sleeves (impervious to powders).

Respiratory: If working outside a hood (emergency only), use an N95 or P100 respirator.

Waste Segregation & Disposal Workflows
Improper segregation is the leading cause of safety citations. This compound must never enter

general chemical waste streams (e.g., standard "Organic Solvents" carboys) where it might be
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inadvertently mixed with incompatible oxidizers or disposed of via fuel blending rather than

destruction.

A. Solid Waste (Trace Contamination)
Items: Weighing boats, pipette tips, contaminated gloves, empty vials (<3% residual).

Container: Rigid, yellow or purple "Chemotherapy/Cytotoxic Waste" bin with a hermetic seal.

Protocol:

Place items immediately into a sealable bag inside the hood.

Seal the bag before transferring it to the waste bin.

Do not compact waste with hands.

B. Liquid Waste (Bulk & Mother Liquors)
Items: Reaction mixtures, HPLC effluents, dissolved stock solutions.

Container: Dedicated HDPE carboy labeled "HIGH HAZARD: TERATOGENIC /

CYTOTOXIC."

Protocol:

Do not mix with oxidizers (e.g., Nitric acid) or reactive metals.

Triple-rinse empty reaction vessels with DMSO or Methanol; add rinsate to this container.

Cap tightly when not in use.[1][2]

C. Sharps[3][4]
Items: Syringes, needles, broken glass vials.

Container: Red (Biohazard) or Yellow (Chemo) sharps container. Note: In many jurisdictions,

sharps contaminated with teratogens must go into the Yellow Chemo-Sharps bin to ensure

incineration.
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Visualizing the Disposal Logic
The following diagram illustrates the decision-making process for segregating Lenalidomide-
CO-C5-amine HCl waste.

Final Disposition: High Temp Incineration

Waste Generated:
Lenalidomide-CO-C5-amine HCl

Determine Waste State

Solid Waste
(Vials, Tips, Gloves)

Liquid Waste
(Solvents, Mother Liquor)

Sharps
(Needles, Broken Glass)

Is it Trace?
(<3% Volume)

Dedicated Carboy
Label: 'High Hazard/Teratogen'

Do NOT Sewer

Chemo Sharps Container
(Incineration Only)

Yellow/Purple Bin
(Trace Cytotoxic)

Yes (Trace)

Black Bin / Haz Waste
(Bulk Cytotoxic)

No (Bulk Powder)
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Figure 1: Decision tree for segregating Lenalidomide-derivative waste streams to ensure proper

incineration.

Decontamination & Spill Response
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Because Lenalidomide derivatives are potent powders, static charge can cause dispersion.

Surface decontamination is critical.

Decontamination Protocol (Surfaces)
Do not use simple ethanol; it may spread the hydrophobic powder without removing it.

Solubilize: Wipe the area with DMSO or Acetone (on a paper towel) to lift the organic

residue.

Clean: Follow with a 10% detergent solution (e.g., Alconox) to remove the solvent residue.

Rinse: Final wipe with 70% Isopropanol or water.

Dispose: All wipes go into the Solid Cytotoxic Waste bin.

Spill Response Workflow
In the event of a powder spill outside the hood:

1. ALERT
Notify personnel
Evacuate area

2. PPE UP
Double Gloves, Gown,

N95/P100 Mask

3. CONTAIN
Cover with damp
absorbent pads

4. CLEAN
Scoop (do not sweep)

Wipe with solvent

5. DISPOSE
All materials to

Cytotoxic Waste

Click to download full resolution via product page

Figure 2: Emergency response sequence for dry powder spills of teratogenic compounds.

Regulatory Compliance (RCRA & NIOSH)
NIOSH Classification: Lenalidomide is listed by NIOSH (National Institute for Occupational

Safety and Health) as a Hazardous Drug. While research intermediates may not be explicitly

listed, "Generator Knowledge" requires treating pharmacologically active analogs with the

same rigor.

EPA/RCRA:

Waste Code: There is no specific P or U code for this exact intermediate.
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Determination: Classify as "Non-Regulated Hazardous Waste - High Toxicity" or "Toxic"

(D000 characteristic if applicable via TCLP, though unlikely for small research quantities).

Mandate: The site's EHS (Environmental Health & Safety) department must mark this for

Incineration, not fuel blending.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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